molecular formula C19H24N2O B8765855 2-(((1-Benzylpiperidin-4-yl)amino)methyl)phenol

2-(((1-Benzylpiperidin-4-yl)amino)methyl)phenol

Cat. No.: B8765855
M. Wt: 296.4 g/mol
InChI Key: PEZATUMKVOFZTR-UHFFFAOYSA-N
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Description

2-(((1-Benzylpiperidin-4-yl)amino)methyl)phenol is a useful research compound. Its molecular formula is C19H24N2O and its molecular weight is 296.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H24N2O

Molecular Weight

296.4 g/mol

IUPAC Name

2-[[(1-benzylpiperidin-4-yl)amino]methyl]phenol

InChI

InChI=1S/C19H24N2O/c22-19-9-5-4-8-17(19)14-20-18-10-12-21(13-11-18)15-16-6-2-1-3-7-16/h1-9,18,20,22H,10-15H2

InChI Key

PEZATUMKVOFZTR-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1NCC2=CC=CC=C2O)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

In this reference example, 9.76 g of salicylaldehyde, 15.12 g of 1-benzyl-4-amino-piperidine and 100 ml of methanol are mixed and stirred at room temperature for one hour. While the resultant mixture is cooled with ice, 3.2 g of sodium borohydride is added thereto over a period of one hour and 30 minutes. Then, the mixture is stirred at room temperature for 2 hours. The resultant reaction mixture is poured into 1 l of ice water. The light yellow crystals deposited are separated by filtration and then dissolved in 200 ml of ethyl acetate. The ethyl acetate solution is washed with a saturated aqueous sodium chloride, dried and subsequently concentrated under reduced pressure to obtain 19.0 g of light yellow crystals. The crystals are recrystallized from ethanol to obtain 12.0 g of the desired product.
Quantity
9.76 g
Type
reactant
Reaction Step One
Quantity
15.12 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
3.2 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
1 L
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

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